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This technical guide provides a comprehensive overview of the available safety and handling

information for diisopropyl succinate (CAS No. 924-88-9). It is intended for professionals in

research and development who may work with this substance. A critical review of publicly

accessible data reveals significant gaps in the toxicological profile of diisopropyl succinate.

While it is classified by the U.S. EPA's Safer Choice Program as a chemical expected to be of

low concern based on a combination of experimental and modeled data, concrete experimental

values for key toxicological endpoints are largely absent from public literature and safety data

sheets[1]. This guide, therefore, summarizes the available data, highlights the informational

gaps, and provides consensus recommendations for safe handling based on existing

documentation.

Physical and Chemical Properties
A compilation of the physical and chemical properties of diisopropyl succinate is presented

below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈O₄ [2][3]

Molecular Weight 202.25 g/mol [2][3]

Appearance
Colorless to almost colorless,

clear liquid or solid
[2][4]

Density 0.99 - 1.004 g/cm³ [2][3]

Boiling Point 228 °C [2][4]

Melting Point

263.0 °C (Note: This value

from one source seems

unusually high and may be an

error)

[2]

Flash Point 96.3 °C [2]

Vapor Pressure 12.2 Pa at 25°C [2]

Water Solubility
Insoluble; 539.2 mg/L @ 25 °C

(estimated)
[2][5]

Solubility in Organic Solvents
Miscible with various organic

solvents
[2]

Refractive Index 1.4170 to 1.4190 [2]

logP (o/w) 1.779 - 1.985 (estimated) [5][6]

Toxicological Data Summary
A thorough review of multiple Safety Data Sheets (SDS) and chemical databases indicates a

significant lack of empirical toxicological data for diisopropyl succinate. The table below

summarizes the status of key toxicological endpoints. The repeated "no data available"

underscores the need for caution and the application of stringent safety protocols when

handling this chemical.
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Toxicological Endpoint Result Source(s)

Acute Oral Toxicity (LD50) No data available [3][7][8]

Acute Dermal Toxicity (LD50) No data available [3][7][8]

Acute Inhalation Toxicity

(LC50)
No data available [3][7]

Skin Corrosion/Irritation

No data available; Listed as

irritating to skin (R38) by one

source.

[2][3][7][8]

Serious Eye Damage/Irritation

No data available; Listed as

irritating to eyes (R36) by one

source.

[2][3][7][8]

Respiratory or Skin

Sensitization
No data available [3][8]

Germ Cell Mutagenicity No data available [3][8]

Carcinogenicity

No data available; Not

identified as a carcinogen by

IARC, NTP, or OSHA.

[3][6][8]

Reproductive Toxicity No data available [3][8]

Specific Target Organ Toxicity

(Single Exposure)

No data available; Listed as

irritating to the respiratory

system (R37) by one source.

[2][3][8]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [8]

Aspiration Hazard No data available [8]

Hazard Classification and Environmental Fate
According to aggregated GHS information from multiple suppliers, diisopropyl succinate does

not meet the criteria for hazard classification in most notifications[1][3]. However, a minority of

notifications classify it as H412: Harmful to aquatic life with long-lasting effects[1][3][6]. The risk
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code R52/53 (Harmful to aquatic organisms, may cause long-term adverse effects in the

aquatic environment) has also been cited[2]. Ecotoxicity data for fish, daphnia, and algae are

generally reported as "no data available"[3][6][9].

Safe Handling and Storage
Given the gaps in toxicological data, adherence to good industrial hygiene and safety practices

is paramount.

4.1. Handling:

Handle in a well-ventilated place, preferably under a chemical fume hood[1][7][9].

Avoid contact with skin and eyes by wearing suitable protective clothing and equipment[1][9].

Avoid the formation of dust and aerosols[9].

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge[7]

[9].

Do not eat, drink, or smoke when using this product[7].

Wash hands thoroughly after handling[1].

4.2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[1][7][9].

Keep away from incompatible materials such as strong oxidizing agents[6][8].

Store apart from foodstuff containers[9].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards[9].
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Skin Protection: Wear impervious, chemical-resistant clothing. Handle with gloves that have

been inspected prior to use. The selected gloves must satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374 derived from it[9].

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge[9]. In case of dust or aerosol generation, a gas

mask is recommended[1].

Emergency Procedures
6.1. First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention[1][4][6][9].

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor if irritation occurs or persists[1][4][6][9].

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact

lenses if present and easy to do. Continue rinsing and consult a doctor[1][2][4][6][9].

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately[6][9].

6.2. Accidental Release Measures:

Ensure adequate ventilation and evacuate personnel to safe areas[1][9].

Remove all sources of ignition[9].

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains[6][9].

Contain and clean up the spill using a suitable inert absorbent material. Collect and place in

a suitable, closed container for disposal[1][7]. Use spark-proof tools and explosion-proof

equipment during cleanup[9].

6.3. Fire-Fighting Measures:
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray[1][4][9].

Specific Hazards: Combustible. Hazardous decomposition products like carbon monoxide

and carbon dioxide can form in a fire[4][6].

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary[6][9].

Experimental Protocols and Workflows
As specific experimental safety studies for diisopropyl succinate are not publicly available,

this section provides a generalized workflow for an in vitro skin irritation test, a common method

for assessing the dermal safety of chemicals. This serves as an illustrative example of the type

of study needed to fill the existing data gaps.
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Preparation Phase

Exposure & Incubation

Analysis Phase

Conclusion

Prepare Reconstructed
Human Epidermis (RhE) Model

Prepare Diisopropyl Succinate
and Control Substances

Topically Apply Test Substance
to RhE Tissue Surface

Incubate for a Defined
Period (e.g., 60 mins)

Rinse and Blot Tissue
to Remove Substance

Post-Exposure Incubation
(e.g., 42 hours)

Perform MTT Assay to
Assess Cell Viability

Measure Optical Density
(Spectrophotometer)

Calculate % Cell Viability
vs. Negative Control

Classify Irritation Potential
Based on Viability Thresholds

(e.g., UN GHS Category 2 or No Category)
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Select Controls

Handling Diisopropyl Succinate

Assess Task:
- Scale of use?

- Aerosol generation?
- Open/closed system?

Engineering Controls:
- Fume Hood

- Local Exhaust Ventilation

Based on assessment

Emergency Preparedness:
- Eyewash & Safety Shower Access

- Spill Kit Ready
- First Aid Knowledge

Administrative Controls:
- SOPs

- Training

Personal Protective Equipment (PPE)

Required PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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